The condition of food is checked using standard laboratory tests — which are not regularly available to supply-chain personnel or end customers. A miniaturized sensor of spoilage in protein-rich foods, which leverages advances in polymer engineering and low-cost sensing, will enable more frequent and accessible testing, improving food safety and quality control.

Empirical analyses of historical yields paired with manipulative experiments reveal that extreme rainfall reduces rice yields in China by physically disturbing the panicle and by reducing available soil nitrogen. Such mechanistic understanding aids prediction and mitigation of damages from climate change.

Extreme climate events constitute a major risk to global food production. Among these, extreme rainfall is often dismissed from historical analyses and future projections, the impacts and mechanisms of which remain poorly understood. Here we used long-term nationwide observations and multi-level rainfall manipulative experiments to explore the magnitude and mechanisms of extreme rainfall impacts on rice yield in China. We find that rice yield reductions due to extreme rainfall were comparable to those induced by extreme heat over the last two decades, reaching 7.6 ± 0.9% (one standard error) according to nationwide observations and 8.1 ± 1.1% according to the crop model incorporating the mechanisms revealed from manipulative experiments. Extreme rainfall reduces rice yield mainly by limiting nitrogen availability for tillering that lowers per-area effective panicles and by exerting physical disturbance on pollination that declines per-panicle filled grains. Considering these mechanisms, we projected ~8% additional yield reduction due to extreme rainfall under warmer climate by the end of the century. These findings demonstrate that it is critical to account for extreme rainfall in food security assessments.

Finance is a critical catalyst of food systems transformation. At the 2021 United Nations Food Systems Summit, the Financial Lever Group suggested five imperatives to tap into new financial resources while making better use of existing ones. These imperatives are yet to garner greater traction to instigate meaningful change.

Given the constraints of both overseas development aid and domestic financing for nutrition, innovative financing is critical—yet nutrition lags behind other sectors in catalysing it. Here, we argue that the framing for nutrition must evolve and critical actions must be taken to generate more money for nutrition and more nutrition for money. Food systems hold some of the most powerful opportunities to improve human and planetary health while increasing productivity—and the private sector has a key role to play in this.

A new high-resolution map of cocoa plantations in Côte d’Ivoire and Ghana allows for large-scale accurate studies of the impact of cocoa cultivation on the landscape and better understanding of priority areas where improvements of cultivation practices are needed.

The time has come to include the wellbeing of animals in cost–benefit evaluations that inform agricultural policy. By doing so, we would account for those with the most to gain — or lose — from our choices.

The practice of science in livestock-related disciplines is often confronted with paralysing references to a scientific consensus that presents animal agriculture as a global problem that needs to be downsized rather than optimized — a claim amplified by some prominent voices in media, policy and academia. This is a regrettable situation because science generally does not advance by consolidation into consensus but by inquiry, dialogue and attempts at falsification. In the context of the role of animals in the twenty-first-century food system, we do not believe that any scientific consensus exists to begin with and certainly not with respect to considering certain foods such as red meat and dairy as inherently problematic. We cannot identify firm agreement among scientists, neither on the place of animal-sourced foods in human nutrition, the role of animal agriculture in achieving ecological balance, the contributions of livestock to livelihoods and societal prosperity, nor on the ethical aspects of animal production. In each of these fields, there are still huge benefits to be gained from sustained and vigorous discovery of more scientific evidence. Meat is neither good nor bad; its societal impact is a net effect of praxis-dependent benefits and harms through mechanisms that need to be better understood.

Consumption of wild food from forests and common lands contributes to women’s dietary diversity in India, particularly during the lean season in June and July. Women who consume wild foods are more likely to consume dark green leafy vegetables during these months, adding a nutrient-rich food group to their diets.

Potential external cost savings associated with the reduction of animal-sourced foods remain poorly understood. Here we combine life cycle assessment principles and monetarization factors to estimate the monetary worth of damage to human health and ecosystems caused by the environmental impacts of food production. We find that, globally, approximately US$2 of production-related external costs were embedded in every dollar of food expenditure in 2018—corresponding to US$14.0 trillion of externalities. A dietary shift away from animal-sourced foods could greatly reduce these ‘hidden’ costs, saving up to US$7.3 trillion worth of production-related health burden and ecosystem degradation while curbing carbon emissions. By comparing the health effects of dietary change from the consumption versus the production of food, we also show that omitting the latter means underestimating the benefits of more plant-based diets. Our analysis reveals the substantial potential of dietary change, particularly in high and upper-middle-income countries, to deliver socio-economic benefits while mitigating climate change.